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To find the specific data, I suggest you pursue the following avenues:

Search Specialized Scientific Databases: Direct queries in databases like SciFinderⁿ, Reaxys, or

the Natural Products Atlas are often the most effective way to find spectral data for natural products.
Examine Original Isolation and Synthesis Literature: The most reliable NMR data is typically

found in the first publications that report the isolation or synthesis of a compound. Search for key
literature on Swietenidin B.

Consult Research Institutions with Phytochemistry Focus: Universities or labs specializing in
natural products research from medicinal plants, particularly those in regions where the Swietenia

genus (mahogany) is native, may have unpublished data or ongoing research.

A Framework for Organizing NMR Data

Once you find the data, you can organize it clearly. The tables below show the type of information you

should aim to collect for Swietenidin B, using placeholder values.

Table 1: Hypothetical ¹H NMR Data for Swietenidin B

Proton Assignment δH (ppm) Multiplicity (J in Hz) Integration

H-3 5.50 dd (J = 10.0, 2.0) 1H

H-15 1.25 s 3H
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Proton Assignment δH (ppm) Multiplicity (J in Hz) Integration

H-18 0.95 s 3H

H-21 0.85 s 3H

H-23 0.80 s 3H

H-29 1.15 d (J = 6.5) 3H

H-30 0.90 d (J = 6.5) 3H

Table 2: Hypothetical &sup13C NMR & DEPT Data for Swietenidin B

Carbon Number δC (ppm) DEPT-135

C-1 35.5 CH₂

C-3 120.5 CH

C-5 140.0 C

C-15 25.5 CH₃

C-18 15.5 CH₃

C-28 180.0 C

General NMR Characterization Workflow

While specific protocols for Swietenidin B are not available, the diagram below outlines a standard

experimental workflow for the NMR-based characterization of a natural product. This workflow synthesizes

general best practices from the field [1].
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NMR characterization workflow for a natural product

Interpretation Guides from General Principles
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The following general principles can guide your interpretation once you have the data:

Pulse Sequences for Identification: The structure elucidation of a complex natural product relies on a

suite of 1D and 2D NMR experiments [1]. Key 2D experiments include:

HSQC: Identifies direct ¹H-&sup13C bonds.
HMBC: Reveals long-range ¹H-&sup13C couplings (2-3 bonds), crucial for connecting

molecular fragments.
COSY: Shows ¹H-¹H coupling networks through bonds.

NOESY/ROESY: Provides information about spatial proximity of protons through space.

Coupling Constants for Configuration: Measured J-coupling values are vital for determining

stereochemistry. For example, the large coupling constant (J = 12-18 Hz) is often indicative of trans-

oriented alkene protons, while a medium coupling (J = 6-12 Hz) suggests a cis configuration [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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